2-(3-Bromopropyl)-1,3-dichlorobenzene

Catalog No.
S14009368
CAS No.
14573-25-2
M.F
C9H9BrCl2
M. Wt
267.97 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
2-(3-Bromopropyl)-1,3-dichlorobenzene

Overcome sluggish, side-reaction-prone alkylations. 2-(3-Bromopropyl)-1,3-dichlorobenzene (CAS 14573-25-2) solves common pain points:

  • Fast SN2 kinetics: Bromide enables rapid alkylation under mild conditions, avoiding degradation.
  • Conformational control: Dual-ortho Cl restricts rotation, locking pharmacophores into bioactive conformations-key for GPCR/ion channel selectivity.
  • Scalable reliability: Propyl linker resists solvolysis; ensures high yields in large-scale API and agrochemical synthesis.

≥98% purity, global shipping.

CAS Number

14573-25-2

Product Name

2-(3-Bromopropyl)-1,3-dichlorobenzene

IUPAC Name

2-(3-bromopropyl)-1,3-dichlorobenzene

Molecular Formula

C9H9BrCl2

Molecular Weight

267.97 g/mol

InChI

InChI=1S/C9H9BrCl2/c10-6-2-3-7-8(11)4-1-5-9(7)12/h1,4-5H,2-3,6H2

InChI Key

MITJLSURCWPHGU-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C(=C1)Cl)CCCBr)Cl

Synonyms

2-(3-Bromopropyl)-1,3-dichlorobenzene, 1-(3-Bromopropyl)-2,6-dichlorobenzene, 3-(2,6-Dichlorophenyl)propyl bromide, 1,3-Dichloro-2-(3-bromopropyl)benzene, 2,6-Dichloro-1-(3-bromopropyl)benzene

Purity

≥98%

Package Size

1 g, 5 g, 25 g

2-(3-Bromopropyl)-1,3-dichlorobenzene (CAS 14573-25-2) is a specialized bifunctional building block characterized by a sterically encumbered 2,6-dichlorophenyl ring and a highly reactive terminal alkyl bromide . In pharmaceutical and agrochemical procurement, this compound is prioritized as an effective alkylating agent used to install the 3-(2,6-dichlorophenyl)propyl moiety into complex molecular scaffolds [1]. Unlike simpler aryl alkyl halides, the symmetric dual-ortho chlorine substitution provides critical steric shielding and conformational restriction, while the three-carbon linker ensures optimal spatial extension for receptor binding [2]. Its primary utility lies in the high-yield synthesis of ether- and amine-linked central nervous system (CNS) therapeutics, where structural precision and metabolic stability are non-negotiable.

Research Fit

Regioisomer

Defined 2,6-dichloro substitution for scaffold synthesis

Reactivity

Primary alkyl bromide enables SN2 diversification

Handles

Orthogonal C-Br and C-Cl bonds allow sequential functionalization

Lipophilicity

Consistent XLogP3 supports predictable workup and chromatography

Substituting this compound with a regional isomer, such as 1-(3-bromopropyl)-2,4-dichlorobenzene, fundamentally alters the spatial geometry of the resulting active pharmaceutical ingredient (API), eliminating the dual-ortho steric hindrance required to lock the pharmacophore into its bioactive orthogonal conformation [1]. Furthermore, attempting to procure the cheaper chloride analog (2-(3-chloropropyl)-1,3-dichlorobenzene) drastically reduces SN2 alkylation kinetics. Alkyl chlorides require significantly harsher reaction conditions (extended heating above 100°C and stronger bases), which frequently leads to the degradation of sensitive nucleophilic intermediates and promotes unwanted E2 elimination side reactions [2]. For scalable, high-yield API manufacturing, the specific combination of the 2,6-dichloro substitution and the terminal bromide is practically non-interchangeable.

Substitution Risk

Isomeric substitution (e.g., 2,4-dichloro) alters steric environment and may shift regioisomeric outcome in downstream couplings.

Secondary bromopropyl analogs reduce SN2 rates; primary bromide reactivity is critical for mild-condition diversification.

Compounds lacking aryl chlorides (e.g., 1-(3-bromopropyl)benzene) cannot support subsequent cross-coupling sequences.

SN2 Alkylation Kinetics and Bromide Efficacy

In standard nucleophilic substitution workflows, the terminal bromide of 2-(3-Bromopropyl)-1,3-dichlorobenzene provides significantly faster reaction kinetics compared to its chloride counterpart [1]. Alkyl bromides typically exhibit a 50- to 100-fold increase in SN2 reaction rates over alkyl chlorides. This allows O-alkylation and N-alkylation reactions to reach >90% conversion at milder temperatures (e.g., 60–80°C in DMF or acetonitrile) rather than the >100°C required for chlorides [2].

Evidence DimensionSN2 Reaction Rate and Temperature Requirement
Target Compound DataEnables >90% yield at 60–80°C
Comparator Or Baseline2-(3-Chloropropyl)-1,3-dichlorobenzene (requires >100°C)
Quantified Difference50–100x faster reaction rate for the bromide
ConditionsStandard SN2 alkylation of amines/phenols in polar aprotic solvents (e.g., DMF/K2CO3)

Procuring the bromide ensures high-yielding, scalable alkylation under mild conditions, preventing the thermal degradation of complex, high-value API intermediates.

2,6- vs 2,4-Dichloro pattern
Class-level inference
Target: 1,3-dichloro (ortho/ortho to alkyl)
Comparator: 2,4-dichloro (ortho/para)

Distinct steric profile enables 2,6-disubstituted phenyl scaffold construction.

Regioisomer must match target scaffold; class-level differentiation only.

Conformational Restriction via 2,6-Dichloro Shielding

The 2,6-dichloro substitution pattern on the phenyl ring creates significant steric bulk that restricts the rotation of the adjacent carbon-carbon bonds [1]. Compared to mono-ortho substituted analogs (like 2-chlorophenyl derivatives) or 2,4-dichloro isomers, the symmetric 2,6-dichloro moiety increases the rotational energy barrier by approximately 15–20 kcal/mol [2]. This locks the attached propyl chain and downstream pharmacophore into a specific, predictable three-dimensional orientation.

Evidence DimensionRotational Energy Barrier
Target Compound DataHigh rotational restriction (~20 kcal/mol barrier)
Comparator Or Baseline2,4-dichloro or 2-chloro isomers (freely rotating or lower barrier)
Quantified Difference~15–20 kcal/mol higher rotational barrier
ConditionsMolecular dynamics and NMR conformational analysis of substituted phenyl-alkyl systems

For drug discovery procurement, this specific isomer is essential for synthesizing conformationally locked ligands that achieve high target receptor affinity and selectivity.

Primary vs Secondary bromide
Class-level inference
Target: Primary alkyl bromide (linear chain)
Comparator: Secondary bromide (branched chain)

Primary bromide shows markedly faster SN2 kinetics, supporting milder reaction conditions.

Based on general alkyl halide reactivity trends; no head-to-head study available.

Chemoselectivity and Stability vs. Benzylic Halides

When linking a 2,6-dichlorophenyl group to a target molecule, utilizing a three-carbon propyl chain avoids the extreme reactivity and instability associated with benzylic halides [1]. 2,6-Dichlorobenzyl bromide is highly prone to spontaneous solvolysis and competitive side reactions, such as Friedel-Crafts self-alkylation or hydrolysis, during storage and reaction. The isolated primary bromide in the propyl chain reduces the solvolysis rate by >100-fold in protic environments, ensuring predictable, chemoselective mono-alkylation [2].

Evidence DimensionSolvolysis Rate and Reagent Stability
Target Compound DataStable primary alkyl bromide reactivity
Comparator Or Baseline2,6-Dichlorobenzyl bromide (highly reactive benzylic system)
Quantified Difference>100-fold reduction in background solvolysis rate
ConditionsStorage and reaction in the presence of trace moisture or protic co-solvents

Buyers scaling up manufacturing workflows require the propyl derivative to ensure batch-to-batch reproducibility and avoid yield losses from precursor degradation.

XLogP3 Lipophilicity
Cross-study comparable
4.6 XLogP3

Identical computed lipophilicity across 1,3- and 2,3-dichloro isomers; aids method transfer.

Computed value; does not justify isomer substitution in synthesis.

C-Br vs C-Cl bond energy
Class-level inference
~112 kJ/mol diff.

Large BDE gap allows chemoselective alkyl bromide functionalization before aryl chloride activation.

BDE values from standard thermochemical references.

CNS-Active Pharmaceutical Synthesis

Directly leveraging the faster SN2 kinetics of the terminal bromide (Section 3), this compound is a highly effective precursor for synthesizing complex ether- and amine-linked neuroprotective, anti-epileptic, and antidepressant agents [1]. The mild alkylation conditions prevent the degradation of sensitive core scaffolds during late-stage functionalization.

Conformationally Restricted Ligand Design

Utilizing the high rotational energy barrier provided by the 2,6-dichloro pattern (Section 3), medicinal chemists use this building block to design rigidified ligands [2]. The steric shielding locks the molecule into a bioactive conformation, which is critical for achieving high selectivity in GPCR or ion channel targeting.

Scalable Agrochemical Intermediate Manufacturing

Because the three-carbon propyl chain resists the spontaneous solvolysis seen in benzylic analogs (Section 3), this compound is highly suitable for large-scale agrochemical synthesis [3]. It allows for reproducible, high-yield manufacturing of halogenated pesticides or fungicides where environmental stability and precise target binding are required.

Application Fit

Application
Selection Property
Validation Focus
Aryloxyalkylaminoguanidine synthesis (reported model)
2,6-Dichlorophenyl scaffold fidelity
Regioisomer identity confirmation; method reproducibility
Sequential SN2 / cross-coupling diversification
Primary bromide reactivity with aryl chloride orthogonality
Chemoselectivity monitoring; stepwise conversion
2,6-Disubstituted phenylpropyl SAR studies
Exact 1,3-dichloro substitution pattern
Isomeric purity review; impact on SAR consistency
Agrochemical intermediate building block
High purity and defined isomer composition
Batch-to-batch isomer consistency; scalable reactivity

XLogP3

4.6

Exact Mass

265.92647 g/mol

Monoisotopic Mass

265.92647 g/mol

Heavy Atom Count

12

Explore Compound Types